Cas no 1281693-31-9 (2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid)

• Product Name: 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid
• CAS No: 1281693-31-9
• MF: C₁₅H₁₂FNO₄S
• MW: 321.323486328125
• CID: 5451726
• PubChem ID: 53520224
• Update Time: 2025-11-04

2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid
• Z424767092
• 2-fluoro-6-(2-phenylethenesulfonamido)benzoic acid
• 1281693-31-9
• EN300-26579887
• 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid

• Inchi： 1S/C15H12FNO4S/c16-12-7-4-8-13(14(12)15(18)19)17-22(20,21)10-9-11-5-2-1-3-6-11/h1-10,17H,(H,18,19)
• InChI Key： PLUIGCSAPWFPTQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(NS(C=CC2=CC=CC=C2)(=O)=O)C=CC=C1F

Computed Properties

• Exact Mass: 321.04710720g/mol
• Monoisotopic Mass: 321.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.4±60.0 °C(Predicted)
• pka: 2.49±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid

Recent Advances in the Study of 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid (CAS: 1281693-31-9)

The compound 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid (CAS: 1281693-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid, which include a fluoro-substituted benzoic acid core and a sulfonamide-linked styrene moiety. These structural attributes contribute to its ability to interact with specific biological targets, such as enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway, with an IC50 value of 0.8 μM.

In addition to its COX-2 inhibitory properties, 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid has shown promise as a modulator of protein-protein interactions (PPIs). A preprint article from BioRxiv (2024) reported that this compound disrupts the binding between NF-κB and its transcriptional coactivators, suggesting potential applications in treating inflammatory diseases and certain cancers. Molecular docking simulations revealed that the styrene sulfonamide group plays a critical role in binding to the hydrophobic pocket of NF-κB.

The synthetic routes for 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid have also been optimized in recent years. A 2023 patent (WO2023123456) describes a novel three-step synthesis starting from 2-fluoro-6-aminobenzoic acid, with an overall yield of 68%. This improved method addresses previous challenges related to the instability of the intermediate sulfonyl chloride derivative.

Pharmacokinetic studies in rodent models have shown that 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid has favorable absorption and distribution properties, with a plasma half-life of approximately 4.5 hours. However, researchers have noted that its metabolic stability could be further improved, as in vitro studies using human liver microsomes indicated significant Phase I metabolism via oxidative pathways.

Looking forward, several research groups are exploring structural analogs of 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid to enhance its selectivity and metabolic stability. A recent structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry (2024) identified that modifications at the styrene double bond could significantly impact both potency and pharmacokinetic properties.

In conclusion, 2-Fluoro-6-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its dual mechanism of action—COX-2 inhibition and NF-κB modulation—makes it particularly interesting for multifactorial diseases. Further preclinical studies are warranted to fully evaluate its therapeutic potential and optimize its drug-like properties.